Cas no 106982-86-9 (Aconitan-14-one,20-ethyl-6,7,8-trihydroxy-1,16-dimethoxy-4-(methoxymethyl)-, (1a,6b,16b)- (9CI))

• Product Name: Aconitan-14-one,20-ethyl-6,7,8-trihydroxy-1,16-dimethoxy-4-(methoxymethyl)-, (1a,6b,16b)- (9CI)
• CAS No: 106982-86-9
• MF: C₂₄H₃₇NO₇
• MW: 451.553087949753
• CID: 211837
• Update Time: 2025-04-19

Aconitan-14-one,20-ethyl-6,7,8-trihydroxy-1,16-dimethoxy-4-(methoxymethyl)-, (1a,6b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Aconitan-14-one,20-ethyl-6,7,8-trihydroxy-1,16-dimethoxy-4-(methoxymethyl)-, (1a,6b,16b)- (9CI)
• (+)-Vaginaline
• 2H-12,3,6a-Ethanylylidene-7,9-methanonaphth[2,3-b]azocine,aconitan-14-one deriv.
• Vaginaline
• Aconitan-14-one, 20-ethyl-6,7,8-trihydroxy-1,16-dimethoxy-4-(methoxymethyl)-, (1α,6β,16β)- (9CI)

• Inchi： 1S/C24H37NO7/c1-5-25-10-21(11-30-2)7-6-15(32-4)23-13-8-12-14(31-3)9-22(28,16(13)17(12)26)24(29,20(23)25)19(27)18(21)23/h12-16,18-20,27-29H,5-11H2,1-4H3
• InChI Key： FDZGXEDRBQEQDK-UHFFFAOYSA-N
• SMILES： CCN1C2C34C(C(CCC3OC)(COC)C1)C(O)C2(O)C1(C2C4CC(C2=O)C(OC)C1)O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 593.6±50.0 °C(Predicted)
• PSA: 52.54
• pka: 12.40±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines